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Introduction to Small Interfering RNA (siRNA)
Technology

Small interfering RNA (siRNA), a class of double-stranded RNA molecules typically 20-24 base
pairs in length, has emerged as a powerful tool for inducing transient silencing of specific
genes.[1][2] This process, known as RNA interference (RNAI), leverages the cell's natural gene
regulatory machinery to degrade target messenger RNA (mRNA), thereby preventing its
translation into protein.[2][3] The specificity and efficiency of sSIRNA-mediated gene knockdown
have made it an indispensable technique in functional genomics for elucidating gene function
and a promising therapeutic modality for a wide range of diseases.[2][4][5] Since the first
approval of an siRNA-based drug, Patisiran, in 2018, the field has seen a growing pipeline of
therapeutics for various genetic and metabolic disorders.[5]

The Core Mechanism of RNA Interference (RNAI)

The gene silencing effect of sSiRNA is mediated by the RNA-induced silencing complex (RISC),
a key component of the cell's RNAI pathway.[2][3] The process can be broken down into
several key steps:
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Introduction of siRNA: Exogenously synthesized siRNA duplexes are introduced into the
cytoplasm of the target cell.[3]

RISC Loading: The siRNA duplex is recognized and loaded into the RISC.

Strand Separation: The RISC's helicase activity unwinds the siRNA duplex. The passenger
(sense) strand is cleaved and discarded, while the guide (antisense) strand is retained.[1]

Target Recognition: The guide strand, now part of the active RISC, scans the cytoplasm for
MRNA molecules with a complementary sequence.[1][6]

MRNA Cleavage: Upon finding a perfectly complementary target mRNA, the Argonaute-2
(Ago2) protein within the RISC cleaves the mRNA.[7]

Gene Silencing: The cleaved mRNA is subsequently degraded by cellular exonucleases,
leading to a significant reduction in the synthesis of the target protein.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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